Silver carbonate, 99%, pure

• CAS No.: 534-16-7
• Product Name: Silver carbonate, 99%, pure
• Molecular Formula: Ag2CO3; CH2Ag2O3
• Molecular Weight: 167.877 g/mol
• IUPAC Name: silver;carbonate
• Standard InChI: InChI=1S/CH2O3.Ag/c2-1(3)4;/h(H2,2,3,4);/p-2
• Standard InChIKey: LKZMBDSASOBTPN-UHFFFAOYSA-L
• SMILES: C(=O)([O-])[O-].[Ag]
• Canonical SMILES: C(=O)([O-])[O-].[Ag+].[Ag+]
• Density: 6.1 at 68 °F (USCG, 1999)
• Melting Point: 720°C
• Physical Description: Silver carbonate is an odorless yellow to brown solid. Sinks in water. (USCG, 1999); Solid
• Description: Carbonic acid, also known as carbonate or H2CO3, belongs to the class of organic compounds known as organic carbonic acids. Organic carbonic acids are compounds comprising the carbonic acid functional group. Carbonic acid exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Carbonic acid has been found throughout most human tissues, and has also been primarily detected in saliva. Within the cell, carbonic acid is primarily located in the mitochondria and cytoplasm. Carbonic acid exists in all eukaryotes, ranging from yeast to humans. L-Glutamine and carbonic acid can be converted into L-glutamic acid and carbamoyl phosphate; which is catalyzed by the enzyme cad protein. In humans, carbonic acid is involved in the homocarnosinosis pathway and the glutamate metabolism pathway. Carbonic acid is also involved in several metabolic disorders, some of which include 4-hydroxybutyric aciduria/succinic semialdehyde dehydrogenase deficiency, the 2-hydroxyglutric aciduria (D and L form) pathway, the hyperinsulinism-hyperammonemia syndrome pathway, and succinic semialdehyde dehydrogenase deficiency.
• Solubility: 12.8 mg/mL (cold water)
• Synonyms: Disilver carbonate; Fetizon’s reagent; Silver(I) carbonate; Carbonic Acid Disilver(1+) Salt
• PubChem Compound: 13955575
• Last Modified: Nov 11 2021